Cas no 2567-01-3 (3-hydroxy-2-methylpropanenitrile)

3-Hydroxy-2-methylpropanenitrile is a versatile nitrile compound with a hydroxyl functional group, making it a valuable intermediate in organic synthesis. Its molecular structure, featuring both nitrile and hydroxyl moieties, enables its use in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s reactivity allows for further derivatization, including hydrolysis, reduction, or condensation reactions. It is particularly useful in the synthesis of β-hydroxy nitriles and other fine chemicals. The presence of the hydroxyl group enhances solubility in polar solvents, facilitating its application in aqueous-phase reactions. Its stability under standard conditions ensures consistent performance in synthetic processes.

3-hydroxy-2-methylpropanenitrile structure

2567-01-3 structure

Product name:3-hydroxy-2-methylpropanenitrile

CAS No:2567-01-3

MF:C₄H₇NO

MW:85.1044809818268

MDL:MFCD11653306

CID:257453

PubChem ID:17377

3-hydroxy-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

- Propanenitrile,3-hydroxy-2-methyl-
- 3-Hydroxy-2-methylpropiononitrile; Propylene cyanohydrin; Propanenitrile, 3-hydroxy-2-methyl-; 3-hydroxy-2-methylpropanenitrile
- 3-hydroxy-2-methylpropanenitrile
- 2567-01-3
- EINECS 219-902-2
- NS00045548
- CS-0222830
- Z406338220
- PROPYLENE CYANOHYDRIN
- Propanenitrile, 3-hydroxy-2-methyl-
- 3-Hydroxy-2-methylpropiononitrile
- EN300-112802
- AKOS009387606
- beta-hydroxyisobutyronitrile
- DTXSID50948549
- MDL： MFCD11653306
- Inchi： InChI=1S/C4H7NO/c1-4(2-5)3-6/h4,6H,3H2,1H3
- InChI Key： COZQDNPLORIALF-UHFFFAOYSA-N
- SMILES： OCC(C)C#N

Computed Properties

Exact Mass: 85.05281
Monoisotopic Mass: 85.052764
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 1
Complexity: 70.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 44

Experimental Properties

Density: 0.991
Boiling Point: Vapour density:
Flash Point: 85.2°C
Refractive Index: 1.425
Stability/Shelf Life: Stable.
PSA: 44.02

3-hydroxy-2-methylpropanenitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-112802-0.1g	3-hydroxy-2-methylpropanenitrile	2567-01-3	95%	0.1g	$257.0	2023-10-26
Enamine	EN300-112802-0.5g	3-hydroxy-2-methylpropanenitrile	2567-01-3	95%	0.5g	$579.0	2023-10-26
A2B Chem LLC	AF52505-500mg	3-hydroxy-2-methylpropiononitrile	2567-01-3	95%	500mg	$645.00	2024-04-20
A2B Chem LLC	AF52505-2.5g	3-hydroxy-2-methylpropiononitrile	2567-01-3	95%	2.5g	$1566.00	2024-04-20
abcr	AB521480-1g	3-Hydroxy-2-methylpropanenitrile	2567-01-3		1g	€622.00	2023-09-01
Enamine	EN300-112802-5g	3-hydroxy-2-methylpropanenitrile	2567-01-3	95%	5g	$2152.0	2023-10-26
A2B Chem LLC	AF52505-250mg	3-hydroxy-2-methylpropiononitrile	2567-01-3	95%	250mg	$422.00	2024-04-20
A2B Chem LLC	AF52505-1g	3-hydroxy-2-methylpropiononitrile	2567-01-3	95%	1g	$818.00	2024-04-20
1PlusChem	1P00BUXL-1g	3-hydroxy-2-methylpropiononitrile	2567-01-3	95%	1g	$451.00	2025-02-25
Enamine	EN300-112802-10.0g	3-hydroxy-2-methylpropanenitrile	2567-01-3	95%	10.0g	$3191.0	2023-07-07